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Compound of Interest

Compound Name: Methyl 3-formyl-4-nitrobenzoate

Cat. No.: B127592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Methyl 3-formyl-4-nitrobenzoate (CAS No. 148625-35-8). The information presented is

intended to support laboratory safety protocols and ensure the well-being of personnel working

with this compound. All data is synthesized from available safety data sheets and chemical

supplier information.

Chemical and Physical Properties
Methyl 3-formyl-4-nitrobenzoate is a solid organic compound.[1] Key physical and chemical

data are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 148625-35-8 [2][3]

Molecular Formula C₉H₇NO₅ [3]

Molecular Weight 209.16 g/mol [3]

Appearance Solid [1]

Melting Point 72-76 °C [1]

Purity Typically ≥97% [1][3]

Storage Temperature Room temperature [1][3]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Methyl 3-formyl-4-nitrobenzoate is classified with specific hazards that necessitate

careful handling.

GHS Classification Details

GHS Pictograms To be determined based on full SDS

Signal Word To be determined based on full SDS

Hazard Statements To be determined based on full SDS

Precautionary Statements

P403: Store in a well-ventilated place. P501:

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Note: A complete GHS classification was not available in the searched documents. Users

should consult the specific Safety Data Sheet provided by their supplier for full details.

Handling and Storage
Proper handling and storage procedures are critical to minimize risk.
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Handling:

Avoid contact with skin, eyes, and clothing.

Ensure adequate ventilation during use.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a dry, dark, and well-ventilated place.[4]

Store at room temperature.[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Methyl 3-formyl-
4-nitrobenzoate to prevent exposure.

Required Personal Protective Equipment

Safety Glasses with Side-shields Chemical-resistant Gloves Laboratory Coat Use in a Fume Hood

Researcher/
Scientist

Wears Wears Wears Works in
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Caption: Required Personal Protective Equipment (PPE) for handling Methyl 3-formyl-4-
nitrobenzoate.
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First Aid Measures
In the event of exposure, follow these first aid protocols immediately.

Exposure Route
First Aid Response

Inhalation
Move to fresh air.

Seek medical attention
if symptoms persist.

Skin_Contact Wash off immediately with
plenty of soap and water.

Remove contaminated clothing.

Eye_Contact

Rinse thoroughly with plenty
of water for at least 15 minutes.

Seek medical attention.

Ingestion

Do NOT induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure to Methyl 3-formyl-4-
nitrobenzoate.

Accidental Release Measures
In the case of a spill, a systematic approach is necessary to ensure safety and proper cleanup.
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Chemical Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain the Spill
(e.g., with absorbent material)

Collect Spilled Material

Dispose of Waste in
Accordance with Regulations

Clean the Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of Methyl 3-formyl-4-nitrobenzoate.
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Fire-Fighting Measures
Detailed information on suitable and unsuitable extinguishing media, as well as specific

hazards arising from the chemical in a fire, should be obtained from the supplier-specific Safety

Data Sheet. General guidance for chemical fires includes:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes of carbon oxides and nitrogen

oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of Methyl 3-formyl-4-nitrobenzoate and its container in accordance with all

applicable local, state, and federal regulations.[3] It is recommended to hand over the waste to

an authorized disposal company.

Toxicological Information
No specific quantitative toxicological data such as LD50 or LC50 values were available in the

searched public documents. The compound may be irritating to the eyes, skin, and respiratory

system. Users must refer to the comprehensive Safety Data Sheet from their supplier for

detailed toxicological information.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Methyl 3-formyl-4-
nitrobenzoate are not publicly available. Researchers planning to conduct such studies should

adhere to established OECD (Organisation for Economic Co-operation and Development)

guidelines for testing of chemicals for acute oral, dermal, and inhalation toxicity, as well as for

skin and eye irritation/corrosion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b127592?utm_src=pdf-body
https://www.calpaclab.com/methyl-3-formyl-4-nitrobenzoate-min-97-10-grams/ala-m167403-10g
https://www.benchchem.com/product/b127592?utm_src=pdf-body
https://www.benchchem.com/product/b127592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This document is intended as a guide and is not a substitute for a formal risk assessment or the

information provided in a manufacturer's Safety Data Sheet (SDS). Always consult the SDS for

your specific product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b127592?utm_src=pdf-custom-synthesis
https://www.scientificlabs.co.uk/product/carbonyl-compounds/590657-5G
https://file.bldpharm.com/static/upload/prosds/bldsds/226/SDS-BD225059.pdf
https://www.calpaclab.com/methyl-3-formyl-4-nitrobenzoate-min-97-10-grams/ala-m167403-10g
https://senfeida.lookchem.com/404.aspx
https://www.benchchem.com/product/b127592#methyl-3-formyl-4-nitrobenzoate-safety-and-handling-precautions
https://www.benchchem.com/product/b127592#methyl-3-formyl-4-nitrobenzoate-safety-and-handling-precautions
https://www.benchchem.com/product/b127592#methyl-3-formyl-4-nitrobenzoate-safety-and-handling-precautions
https://www.benchchem.com/product/b127592#methyl-3-formyl-4-nitrobenzoate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

